N-Nitroso Abemaciclib

NDSRI characterization LC-MS/MS method development impurity profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C27H31F2N9O
Molecular Weight 535.6 g/mol
Cat. No. B16340065
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Technical Parameters


Basic Identity
Product NameN-Nitroso Abemaciclib
Molecular FormulaC27H31F2N9O
Molecular Weight535.6 g/mol
Structural Identifiers
InChIInChI=1S/C27H31F2N9O/c1-5-35-8-10-36(11-9-35)16-19-6-7-24(30-14-19)38(34-39)27-31-15-22(29)25(33-27)20-12-21(28)26-23(13-20)37(17(2)3)18(4)32-26/h6-7,12-15,17H,5,8-11,16H2,1-4H3
InChIKeyQKONLHCXQWQPEN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

N-Nitroso Abemaciclib Reference Standard for Analytical Development


N-Nitroso Abemaciclib (CAS N/A; molecular formula C₂₇H₃₁F₂N₉O; molecular weight 535.59 g/mol) is the N-nitroso derivative of the secondary ethylpiperazine amine present in the CDK4/6 inhibitor Abemaciclib (Verzenio®) [1]. It is formally classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI), belonging to the ICH M7-defined 'cohort of concern' of highly potent mutagenic carcinogens [2]. This compound is supplied as a fully characterized reference standard with comprehensive Certificates of Analysis (COA) including HPLC purity, HRMS, and ¹H-NMR data, and is used for analytical method development, method validation (AMV), and Quality Control (QC) applications in Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) [1]. The compound is structurally distinct from other Abemaciclib nitrosamine impurities such as N-Nitroso Desethyl Abemaciclib (MW 507.23, C₂₅H₂₇F₂N₉O) and piperazine ring-opened variants, making its procurement a compound-specific rather than class-generic decision [3].

1
Impurity-specific reference standard N-nitroso derivative of Abemaciclib, required for compound-specific identification in ANDA/NDA submissions.
2
LC-MS/MS method development Enables selective MRM transition design distinct from desethyl and ring-opened analogs.
3
Regulatory impurity control Addresses ICH M7 NDSRI cohort of concern; supplied with comprehensive COA for method validation.

Why N-Nitroso Abemaciclib Cannot Be Substituted in Regulatory Filings


Nitrosamine Drug Substance-Related Impurities (NDSRIs) are structurally derived from the specific API scaffold and cannot be interchanged with generic nitrosamine standards or even closely related structural analogs [1]. N-Nitroso Abemaciclib bears the intact parent Abemaciclib skeleton with nitrosation specifically on the N-ethylpiperazine nitrogen, yielding a molecular weight of 535.59 g/mol — a mass that differs from N-Nitroso Desethyl Abemaciclib (MW 507.23, lacking the N-ethyl group) by 28 Da and from piperazine ring-opened variants by substantially larger margins [2]. These structural differences generate distinct chromatographic retention times, unique MS/MS fragmentation patterns, and different CPCA (Carcinogenic Potency Categorization Approach) potency category assignments, each with its own regulatory Acceptable Intake (AI) limit [3]. For ANDA and DMF submissions, the FDA and EMA require impurity reference standards that are structurally identical to the specific impurity being quantified; use of a surrogate or analogous nitrosamine standard can result in method validation failure and regulatory deficiency findings [4]. The quantitative evidence below establishes the specific dimensions on which N-Nitroso Abemaciclib demonstrates measurable differentiation from its closest analogs and class-level alternatives.

Structural analogs
N-Nitroso Desethyl Abemaciclib lacks the N-ethyl group, altering retention time and MS/MS fragmentation; may not serve as a direct retention marker.
Generic nitrosamine standards
Small-molecule nitrosamines (e.g., NDMA) cannot provide Abemaciclib-specific MRM transitions, raising co-elution uncertainty in complex matrices.
Piperazine ring-opened variants
Fragmented nitrosamine impurities differ in CPCA potency category assignment, potentially leading to misaligned acceptable intake limits.

Quantitative Differentiation Evidence for N-Nitroso Abemaciclib


Structural Mass Differentiation for LC-MS/MS Identification

N-Nitroso Abemaciclib retains the full parent Abemaciclib skeleton including the N-ethyl substituent on the piperazine ring, yielding a monoisotopic molecular weight of 535.59 g/mol (C₂₇H₃₁F₂N₉O) [1]. Its closest structural analog, N-Nitroso Desethyl Abemaciclib, lacks the N-ethyl group and has a molecular weight of 507.23 g/mol (C₂₅H₂₇F₂N₉O), producing a mass difference of +28 Da . By contrast, the piperazine ring-opened nitrosamine variant (Abemaciclib Nitroso Impurity 2, 5-((4-nitrosopiperazin-1-yl)methyl)pyridin-2-amine) is a substantially smaller fragment that lacks the entire benzimidazole-pyrimidine core and elutes at a markedly different retention time [2]. This mass difference directly translates into baseline-resolved chromatographic separation under standard RP-HPLC conditions and distinct precursor-to-product ion transitions in MRM-based LC-MS/MS methods, eliminating the risk of co-elution or misidentification that would occur if a generic nitrosamine standard were substituted [3].

Structural mass
Head-to-head
Target535.59 g/mol; C₂₇H₃₁F₂N₉O
Desethyl analog507.23 g/mol; +28 Da difference
Ring-opened imp.Fragment, >200 Da smaller
Supports unambiguous identification and MRM transition selection.
Mass difference enables baseline-resolved separation under standard RP-HPLC.
NDSRI characterization LC-MS/MS method development impurity profiling

Regulatory Acceptable Intake Advantage

Under the Carcinogenic Potency Categorization Approach (CPCA) adopted by the FDA and EMA, N-nitroso compounds bearing the N-nitrosopiperazine structural motif — which includes N-Nitroso Abemaciclib — are assigned to CPCA Potency Category 3, corresponding to an Acceptable Intake (AI) of 400 ng/day [1]. This represents a 22.2-fold higher allowable daily exposure compared to the class-specific Threshold of Toxicological Concern (TTC) of 18 ng/day that applies to unstudied nitrosamines under ICH M7 [2]. For Abemaciclib drug product with a maximum daily dose of 400 mg (monotherapy), the 400 ng/day AI translates to an allowable impurity concentration of 1.0 ppm (1.0 µg/g API), which is analytically achievable with standard LC-MS/MS instrumentation (LOQ typically 0.01–0.1 ppm). In contrast, the 18 ng/day default TTC would require quantification at 0.045 ppm, demanding specialized ultra-trace analysis and substantially increasing method development burden and cost [3]. The structurally related N-nitroso-piperazine subclass has also been assigned an FDA surrogate AI of 1,300 ng/day in certain contexts, further supporting the higher allowable limit relative to small-molecule nitrosamines such as NDMA (AI = 96 ng/day) [4].

Acceptable intake
Class-level
400 ng/dayCPCA Category 3
22.2× higher AI vs. default TTC; reduces analytical sensitivity burden.
Allows conventional LC-MS/MS quantification at 1.0 ppm for 400 mg/day MDD.
nitrosamine risk assessment CPCA categorization acceptable intake limits ICH M7 compliance

Synthesis Complexity and Procurement Lead Time

N-Nitroso Abemaciclib is cataloged by multiple independent reference standard suppliers as a 'Synthesis Attempts and Failure Report (NAP Test)' product, indicating that its synthesis has been attempted and found to present significant technical challenges . The USP Nitrosamines Exchange community has specifically noted that 'synthesis could be quite difficult — due to the resonance with the aromatic rings — but not impossible' [1]. In contrast, N-Nitroso Desethyl Abemaciclib — the N-desethyl analog — is more readily available as an in-stock item from multiple vendors (e.g., Daicel Pharma Standards, Veeprho), reflecting a less complex synthetic route that does not require selective N-nitrosation on the ethylpiperazine nitrogen in the presence of multiple competing nucleophilic sites on the benzimidazole and aminopyrimidine moieties . The piperazine ring-opened nitrosamine impurities (Impurity 2, Impurity 3) are simpler fragments that can be synthesized from commercially available piperazine building blocks without navigating the steric and electronic constraints of the intact Abemaciclib scaffold . This differential in synthetic accessibility directly impacts procurement lead times (typically 6–12 weeks for custom synthesis of N-Nitroso Abemaciclib vs. 2–4 weeks for in-stock desethyl analog) and unit cost.

Synthesis & lead time
Data to verify
This compound6–12 weeks (custom synthesis)
Desethyl analog2–4 weeks (in-stock)
Procurement lead time requires advance planning for method validation.
Multi-vendor survey indicates synthesis difficulty due to aromatic resonance.
custom synthesis nitrosamine reference standard procurement NDSRI synthesis feasibility

HPLC Purity Benchmarking Against Alternative Impurities

Independent vendor-reported HPLC purity data for N-Nitroso Abemaciclib ranges from 95% to 99% across multiple suppliers . Specifically, CPRD (Shenzhen Excellent Biomedical) reports 99% HPLC purity ; Molcoo (Hubei Moco Biotechnology) reports '98%+' for the yellow solid form [1]; and STD-branded material reports 95% HPLC with comprehensive characterization data including COA, ¹H-NMR, MS, HPLC, ¹³C-NMR, IR, and UV . By contrast, alternative Abemaciclib nitroso impurities such as Abemaciclib Nitroso Impurity 54 (MW 507.55, a distinct structural variant) is offered at 95% HPLC purity from a single vendor, reflecting a more limited supplier base [2]. The higher purity ceiling of 99% for N-Nitroso Abemaciclib directly impacts its suitability as a primary reference standard for quantitative impurity methods, where a purity of ≥98% is typically required to avoid applying a response factor correction exceeding 2%.

HPLC purity
Reported
95–99%across vendors
Purity ceiling supports quantitative method suitability without large response factor correction.
Comparator impurity 54: up to 95%; multi-vendor COA data.
reference standard purity HPLC assay COA specifications pharmaceutical impurity quantification

Comprehensive Characterization for Pharmacopeial Traceability

N-Nitroso Abemaciclib from qualified vendors is supplied with a multi-technique characterization package that includes HPLC purity determination, high-resolution mass spectrometry (HRMS), ¹H-NMR, ¹³C-NMR, IR, UV, and in some cases 2D NMR and moisture content analysis . This exceeds the typical characterization package for alternative Abemaciclib nitroso impurities — for instance, Abemaciclib Nitroso Impurity 6 is characterized only by IR, ¹H-NMR, and MS (ESI) [1]. The Axios Research product is specifically noted as 'compliant with regulatory guidelines' and suitable for 'traceability against pharmacopeial standards (USP or EP)' . The availability of ¹³C-NMR and 2D NMR data is particularly critical for confirming the regiochemistry of N-nitrosation on the ethylpiperazine nitrogen (as opposed to the 2-aminopyrimidine nitrogen or piperazine ring-opened variants), providing unambiguous structural proof required by regulatory reviewers [2].

Characterization
Reported
Techniques5–8 orthogonal
Includes¹³C-NMR, 2D NMR, HRMS
Comprehensive COA supports structural confidence and regulatory query responses.
Comparator impurity 6: only 3 techniques (IR, ¹H-NMR, MS).
reference standard characterization COA documentation USP/EP traceability ANDA submission requirements

Storage Stability and Handling Requirements

N-Nitroso Abemaciclib and its related nitroso impurities require long-term storage at -20°C in argon-filled vials to prevent thermal and oxidative degradation, as documented on vendor Certificates of Analysis [1]. This requirement is driven by the demonstrated susceptibility of the parent Abemaciclib molecule to photolytic, oxidative, and thermal stress, which generates up to five degradation products (DPs) under forced degradation conditions [2]. Although the specific nitrosamine degradation kinetics have not been published in head-to-head format, the structural similarity to the parent drug suggests comparable lability [3]. By contrast, non-nitrosamine Abemaciclib impurities (e.g., Abemaciclib Impurity 4, CAS 5509-65-9) have less stringent storage requirements and are more readily integrated into ambient-temperature laboratory workflows . This differential in storage requirements imposes cold-chain shipping logistics, argon-purged packaging, and dedicated -20°C storage capacity as procurement prerequisites specific to the nitrosamine impurity class.

Storage
Class-level
❄️-20°C, argon atmosphere
Requires cold-chain logistics and inert-gas storage capability.
Non-nitrosamine impurities stored at 4°C or ambient; degradation risk confirmed in forced studies.
reference standard storage nitrosamine stability cold chain logistics sample integrity

Application Scenarios for N-Nitroso Abemaciclib


ANDA/NDA Submission: Quantification as Specified Impurity

For generic and innovator Abemaciclib drug product applications, regulatory agencies require identification and quantification of NDSRIs, including N-Nitroso Abemaciclib, with limits based on CPCA-derived AI values. The 400 ng/day AI (CPCA Category 3) provides an analytically achievable control threshold of 1.0 ppm at the 400 mg/day maximum daily dose [1]. This scenario leverages the compound's unique molecular weight (535.59 g/mol) and distinct MRM transitions to develop a specific, interference-free LC-MS/MS method that would not be achievable with a generic nitrosamine standard [2]. The comprehensive COA with multi-technique characterization (HPLC, HRMS, ¹H-NMR, ¹³C-NMR) directly supports method validation documentation and regulatory query responses [3].

Stability-Indicating Method Development

Forced degradation studies of Abemaciclib under oxidative, photolytic, and thermal stress conditions generate up to five degradation products, some of which may include nitrosamine formation pathways when nitrite sources are present [1]. N-Nitroso Abemaciclib serves as the authentic reference standard for the intact N-nitrosated impurity peak in stability-indicating RP-HPLC methods, enabling unambiguous peak identification and system suitability verification [2]. The compound's known storage instability (-20°C, argon atmosphere) also makes it a sensitive probe for assessing sample handling integrity during long-term and accelerated stability studies [3].

Cross-Product Nitrosamine Risk Assessment

Pharmaceutical companies with a portfolio of CDK4/6 inhibitors (Abemaciclib, Palbociclib, Ribociclib) or other piperazine-containing drug substances can use N-Nitroso Abemaciclib as a structurally informative benchmark for read-across assessments within the N-nitrosopiperazine structural class [1]. The CPCA Category 3 classification (400 ng/day AI) established for N-nitrosopiperazines provides a scientifically justified starting point for setting initial impurity limits for structurally related NDSRIs for which compound-specific data are not yet available [2]. This read-across approach is explicitly contemplated in both the CPCA framework and the ICH M7 guideline, reducing the need for de novo toxicology studies on each individual NDSRI [3].

Nitrosamine Control Strategy Development

Risk mitigation for N-nitrosamine formation in Abemaciclib drug product requires understanding nitrosation kinetics under varying pH, nitrite concentration, and redox conditions [1]. N-Nitroso Abemaciclib reference standard enables controlled spiking experiments to validate nitrosation-blocking formulation strategies (e.g., antioxidant excipients, pH modifiers) and to establish nitrite limits in raw materials [2]. Given the synthesis difficulty and custom synthesis lead time of 6–12 weeks [3], advance procurement is essential for integration into process development timelines. The compound's requirement for cold-chain storage and argon atmosphere further necessitates dedicated laboratory infrastructure planning [4].

Application
Selection Property
Validation Focus
ANDA/NDA impurity quantification
Compound-specific reference standard
LC-MS/MS method specificity, AI compliance
Stability-indicating method
Authentic nitrosamine impurity standard
Peak identification, system suitability
Cross-product risk assessment
N-nitrosopiperazine class benchmark
CPCA category alignment, read-across
Control strategy development
Nitrosation kinetics spiking standard
Formulation nitrite limit verification

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
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